2-(4-chlorophenoxy)-N-(3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[3-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)propyl]acetamide
• InChI: InChI=1S/C20H19ClN4O3/c21-16-4-6-17(7-5-16)28-14-19(26)23-11-2-12-25-20(27)9-8-18(24-25)15-3-1-10-22-13-15/h1,3-10,13H,2,11-12,14H2,(H,23,26)
• InChI Key: FSNHDZVLIOGBNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN(C(=O)C=C2)CCCNC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN4O3
• Molecular Weight: 398.8 g/mol
• CAS No.: 1021108-85-9

Description

2-(4-chlorophenoxy)-N-(3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propyl)acetamide is a useful research compound. Its molecular formula is C20H19ClN4O3 and its molecular weight is 398.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

Research on similar compounds, such as pyridazino(4,5-b)indole-1-acetamide derivatives, has shown a wide range of biological activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. These studies highlight the potential of structurally related acetamide compounds in therapeutic applications, emphasizing their synthesis and activity evaluation (Habernickel, 2002).

Oxidation Reactivity Channels

Investigations into the oxidation reactivity of acetamide compounds, such as 2-(pyridin-2-yl)-N,N-diphenylacetamide, have uncovered synthetic routes and chemical behaviors under various oxidation conditions. These findings are crucial for understanding the chemical properties and reactivity of acetamide derivatives, potentially guiding the development of new compounds with desired biological or chemical properties (Pailloux et al., 2007).

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, including those containing the acetamide moiety, has been extensively studied. Such compounds exhibit a range of biological activities, making them of interest in drug discovery and medicinal chemistry. The development of novel synthetic methodologies allows for the exploration of new pharmacologically active compounds (Karpina et al., 2019).

Antimicrobial and Antitumor Evaluation

Newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives have shown promising antimicrobial and antioxidant activities. Such studies demonstrate the potential of acetamide derivatives in developing new therapeutic agents with specific biological activities (Flefel et al., 2018).